Cas no 61150-98-9 (Phenol, 4-bromo-2,6-bis[(diethylamino)methyl]-)

Phenol, 4-bromo-2,6-bis[(diethylamino)methyl]- structure
61150-98-9 structure
Product Name:Phenol, 4-bromo-2,6-bis[(diethylamino)methyl]-
CAS No:61150-98-9
MF:C16H27BrN2O
MW:343.30238366127
CID:490529
PubChem ID:71398956
Update Time:2025-04-19

Phenol, 4-bromo-2,6-bis[(diethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-bromo-2,6-bis[(diethylamino)methyl]-
    • 4-bromo-2,6-bis(diethylaminomethyl)phenol
    • 61150-98-9
    • DTXSID80820344
    • 4-Bromo-2,6-bis[(diethylamino)methyl]phenol
    • Inchi: 1S/C16H27BrN2O/c1-5-18(6-2)11-13-9-15(17)10-14(16(13)20)12-19(7-3)8-4/h9-10,20H,5-8,11-12H2,1-4H3
    • InChI Key: WZRFDUHHBPWTJR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)CN(CC)CC)O)CN(CC)CC

Computed Properties

  • Exact Mass: 342.13081
  • Monoisotopic Mass: 342.13068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.7Ų

Experimental Properties

  • PSA: 26.71

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